Cas no 1212822-85-9 (methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 1212822-85-9
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• CID: 5206483
• PubChem ID: 39872279
• Update Time: 2025-11-02

methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate
• Methyl(1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate
• 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(trifluoromethyl)-, methyl ester, (1R,3R,5R,6R)-rel-
• methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate

• Inchi： 1S/C8H10F3NO2/c1-14-7(13)4-2-3-5(6(3)12-4)8(9,10)11/h3-6,12H,2H2,1H3/t3-,4-,5-,6-/m0/s1
• InChI Key： LIRVRIJXYGMRMG-BXKVDMCESA-N
• SMILES： FC([C@@H]1[C@@H]2[C@H]1C[C@@H](C(=O)OC)N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo3.1.0hexane-3-carboxylate

Research Brief on Methyl (1S,3S,5S,6S)-6-(Trifluoromethyl)-2-Azabicyclo[3.1.0]Hexane-3-Carboxylate (CAS: 1212822-85-9)

The compound methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 1212822-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a trifluoromethyl group and a carboxylate ester, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and metabolic syndromes.

One of the most notable applications of this compound lies in its role as a chiral building block for the synthesis of complex molecules. The rigid bicyclic scaffold and the presence of the trifluoromethyl group enhance metabolic stability and bioavailability, which are critical factors in drug design. Recent publications highlight its utility in the development of protease inhibitors and enzyme modulators, where stereochemical precision is paramount. For instance, a 2023 study demonstrated its incorporation into a series of potent DPP-4 inhibitors for type 2 diabetes management, showcasing improved selectivity and reduced off-target effects compared to earlier analogs.

In addition to its synthetic applications, methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate has been investigated for its direct pharmacological activity. Preliminary in vitro studies suggest that the compound exhibits moderate binding affinity to GABA_A receptors, implicating potential anxiolytic or sedative properties. However, further in vivo validation is required to confirm these effects and elucidate the underlying mechanisms. Researchers have also explored its use in prodrug strategies, leveraging the ester moiety for controlled release of active metabolites in targeted tissues.

The synthetic routes to this compound have been optimized in recent years, with a focus on green chemistry principles. A 2022 report detailed a catalytic asymmetric synthesis method using chiral auxiliaries, achieving high enantiomeric excess (>99%) and yield (85%). This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for industrial-scale production. Furthermore, computational studies have provided insights into the compound's conformational dynamics, aiding in the rational design of derivatives with enhanced pharmacological profiles.

Despite these promising developments, several challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles require comprehensive evaluation. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and advanced formulation technologies. Collaborative efforts between academia and industry are expected to accelerate the translation of findings into clinical applications, particularly in niche therapeutic areas where current treatment options are limited.

In conclusion, methyl (1S,3S,5S,6S)-6-(trifluoromethyl)-2-azabicyclo[3.1.0]hexane-3-carboxylate represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural features and demonstrated applications underscore its value as a tool compound and potential therapeutic agent. Future research directions may include exploration of its utility in targeted drug delivery systems and combination therapies, as well as investigation of its interactions with emerging biological targets.